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Compound of Interest

Compound Name: 4-Bromo-2,6-difluorobenzonitrile

Cat. No.: B047616 Get Quote

An In-Depth Technical Guide to the Commercial Landscape and Quality Assessment of High-

Purity 4-Bromo-2,6-difluorobenzonitrile

Introduction: The Critical Role of a Niche Building
Block
4-Bromo-2,6-difluorobenzonitrile (CAS No. 123843-67-4) is a halogenated benzonitrile that

has emerged as a pivotal intermediate in the synthesis of complex organic molecules.[1][2] Its

strategic placement of bromine and fluorine atoms, combined with the reactive nitrile group,

offers synthetic chemists a versatile scaffold for constructing novel compounds.[1] This unique

structure is particularly valuable in the development of pharmaceuticals, where it serves as a

key building block for active pharmaceutical ingredients (APIs), including anti-cancer and anti-

inflammatory drugs.[1] Its utility also extends to the agrochemical sector for formulating next-

generation pesticides and herbicides and to materials science for creating advanced polymers.

[1][3]

For researchers and drug development professionals, the success, reproducibility, and safety

of multi-step synthetic campaigns are inextricably linked to the quality of starting materials.

Impurities, even in trace amounts, can lead to unpredictable reaction pathways, decreased

yields, and costly downstream purification challenges. This guide provides a senior application

scientist's perspective on navigating the commercial supplier landscape for high-purity 4-
Bromo-2,6-difluorobenzonitrile, establishing robust quality control protocols, and ensuring

the integrity of your research from the very first step.
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I. The Commercial Supplier Landscape
A variety of chemical suppliers offer 4-Bromo-2,6-difluorobenzonitrile, catering to different

scales, from research and development quantities (grams) to bulk manufacturing. The choice of

supplier often depends on a balance of purity, availability, documentation, and cost. Below is a

comparative summary of prominent commercial sources.
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Supplier Stated Purity
Available
Documentatio
n

Scale Notes

Sigma-Aldrich 97%

MSDS,

Certificate of

Analysis (CoA)

Grams

A widely

recognized

supplier for

research

quantities with

extensive online

documentation.

TCI America
>98.0% (GC)[4]

[5]

Safety Data

Sheet (SDS)[6]
Grams[5]

Offers a high-

purity grade with

Gas

Chromatography

(GC) as the

specified

analysis method.

[4]

Apollo Scientific ≥95%[7] N/A
Grams to 100g+

[7]

Provides a range

of quantities

suitable for lab-

scale and pilot-

scale synthesis.

Biosynth N/A N/A Inquiry-based

Positions the

product for

pharmaceutical

testing and as a

high-quality

reference

standard.[8]

Chem-Impex N/A N/A Inquiry-based Highlights its role

as a key

intermediate for

drug discovery
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and advanced

materials.[1]

HANGZHOU

LEAP CHEM
N/A

Safety Data

Sheet[9]

Bulk

manufacturing

A China-based

supplier catering

to large-scale

production

needs.[9]

Note: This table is not exhaustive and represents a snapshot of available information.

Researchers should always verify current specifications directly with the supplier.

II. A Scientist's Procurement Strategy: Beyond Price
Selecting a supplier for a critical building block like 4-Bromo-2,6-difluorobenzonitrile requires

a more nuanced approach than simply comparing prices. The following workflow outlines a

self-validating system for supplier qualification.
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Define Purity & Quantity
Requirements

Survey Suppliers
(e.g., Sigma, TCI, Apollo)

Request Lot-Specific
Certificate of Analysis (CoA)

Review Analytical Data
(Purity, Method, Impurities)

Assess Documentation
(SDS, Handling Info)

Decision Point

Purchase Small
Evaluation Sample

Data Acceptable

Reject Supplier/Lot

Data Unacceptable

In-House QC Verification
(HPLC/GC, NMR)

Qualify Supplier for Project

Pass Fail
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Receive Sample &
Review CoA
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Set Up HPLC System
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Integrate Peaks &
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Compare Result
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Pass
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(Contact Supplier)

Fail
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. chemimpex.com [chemimpex.com]

2. nbinno.com [nbinno.com]

3. nbinno.com [nbinno.com]

4. 4-Bromo-2,6-difluorobenzonitrile, 5G | Labscoop [labscoop.com]

5. 4-Bromo-2,6-difluorobenzonitrile 98.0+%, TCI America 1 g | Buy Online | TCI America |
Fisher Scientific [fishersci.com]

6. 4-Bromo-2,6-difluorobenzonitrile | 123843-67-4 | TCI AMERICA [tcichemicals.com]

7. 123843-67-4 Cas No. | 4-Bromo-2,6-difluorobenzonitrile | Apollo
[store.apolloscientific.co.uk]

8. 4-Bromo-2,6-difluorobenzonitrile | 123843-67-4 | FB67761 [biosynth.com]

9. echemi.com [echemi.com]

To cite this document: BenchChem. [Commercial suppliers of high-purity 4-Bromo-2,6-
difluorobenzonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047616#commercial-suppliers-of-high-purity-4-
bromo-2-6-difluorobenzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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